(4-Amino-2,5-dimethylphenyl)methanol

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: (4-amino-2,5-dimethylphenyl)methanol
• InChI: InChI=1S/C9H13NO/c1-6-4-9(10)7(2)3-8(6)5-11/h3-4,11H,5,10H2,1-2H3
• InChI Key: LAGPMTLUCAOQFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1N)C)CO

Description

(4-Amino-2,5-dimethylphenyl)methanol is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of dibenzyl-[4-(1,3-dioxolan-2-yl)-2,5-dimethylphenyl)amine (2.00 g, 5.35 mmol) in EtOH (14.0 mL) and EtOAc (7.00 mL) was flushed with nitrogen for 3 min and then sodium bicarbonate (0.200 g, 2.38 mmol) and palladium on activated carbon (10 wt. %, ˜50% water; 0.800 g, 0.360 mmol) were added. The reaction mixture was flushed with hydrogen gas for 3 min and then stirred under a hydrogen atmosphere (balloon) for 3 h. The mixture was then filtered through a pad of Celite and the pad washed with MeOH (10 mL). The filtrate was concentrated under reduced pressure to give the title compound, which was used without any further purification.